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For Researchers, Scientists, and Drug Development Professionals

Introduction
Busan 40, identified by its CAS Number 51026-28-9, is a microbicide and preservative with the

chemical name Potassium N-hydroxymethyl-N-methyldithiocarbamate. It is utilized in various

industrial applications to control the growth of bacteria and fungi. This technical guide provides

an in-depth overview of the known physical and chemical properties of Busan 40, outlines

standard experimental methodologies for their determination, and presents a conceptual model

of its biocidal mechanism of action.

Physicochemical Properties
The quantitative physical and chemical characteristics of Busan 40 are summarized in the

table below. This information has been compiled from available technical documentation.
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Property Value

Appearance Clear, yellow to green liquid

Odor Not explicitly defined in available documents

Specific Gravity (21°C/21°C) 1.187

Density (21°C) 9.9 pounds per gallon

Boiling Point Data not available

Freezing Point -9°C

Flash Point (Open Cup) >100°C

Flash Point (Closed Cup) >100°C

Solubility Completely soluble in water

pH (1% solution) 11.4

Viscosity (21°C) 5.5 centipoise

Experimental Protocols
While specific experimental protocols for the determination of Busan 40's physicochemical

properties are not publicly available, the following standard test methods are representative of

the methodologies typically employed for such characterizations.

Specific Gravity: The specific gravity of liquid industrial chemicals is commonly determined

using a hydrometer or a pycnometer, as outlined in ASTM D891.[1][2][3][4] The pycnometer

method is generally considered more precise.[1][3]

Flash Point: The flash point of volatile materials can be determined by either open-cup or

closed-cup methods. The Cleveland Open Cup method (ASTM D92) and the Pensky-

Martens Closed Cup Tester (ASTM D93) are standard procedures for determining the flash

point of petroleum products and other liquids.[5][6][7][8]

Viscosity: The viscosity of liquids can be measured using various techniques. For non-

Newtonian fluids, rotational viscometers are often used, as described in ASTM D2196.[9] For
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other liquids, methods such as the Stabinger viscometer (ASTM D7042) or capillary

viscometers (ASTM D445) are employed to determine dynamic and kinematic viscosity.[10]

[11][12]

pH: The pH of a solution is typically measured using a calibrated pH meter. Standard

methods for pH measurement are well-established and widely used in chemical analysis.

Mechanism of Action
Busan 40 belongs to the dithiocarbamate class of biocides. The fungicidal and bactericidal

activity of dithiocarbamates is attributed to their multi-site inhibitory action. Their primary

mechanism involves the chelation of metal ions, particularly copper, which are essential for the

function of various enzymes in microbial cells. Additionally, dithiocarbamates can be

metabolized to isothiocyanates, which are reactive compounds that can inactivate vital

enzymes by reacting with their thiol (-SH) groups. This disruption of multiple metabolic

pathways prevents the development of resistance.[13][14][15]

Conceptual Mechanism of Action for Dithiocarbamate Biocides
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Caption: Conceptual diagram of the multi-site inhibitory mechanism of dithiocarbamate biocides

like Busan 40.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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